Cas no 1505337-88-1 (4-Cyclopropanecarbonyl-2,6-dimethylphenol)

• Product Name: 4-Cyclopropanecarbonyl-2,6-dimethylphenol
• CAS No: 1505337-88-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 5717077
• PubChem ID: 81251684
• Update Time: 2025-10-28

4-Cyclopropanecarbonyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1276879
• AKOS019823291
• 1505337-88-1
• 4-Cyclopropanecarbonyl-2,6-dimethylphenol

• Inchi： 1S/C12H14O2/c1-7-5-10(6-8(2)11(7)13)12(14)9-3-4-9/h5-6,9,13H,3-4H2,1-2H3
• InChI Key： LVCQMYYDKWLLOM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C(=C(C)C=1)O)C1CC1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Cyclopropanecarbonyl-2,6-dimethylphenol

Comprehensive Overview of 4-Cyclopropanecarbonyl-2,6-dimethylphenol (CAS No. 1505337-88-1)

4-Cyclopropanecarbonyl-2,6-dimethylphenol (CAS No. 1505337-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a cyclopropanecarbonyl group attached to a dimethyl-substituted phenol ring, exhibits potential applications in drug discovery and material science. Its molecular formula, C₁₂H₁₄O₂, reflects a balance of hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-Cyclopropanecarbonyl-2,6-dimethylphenol has surged, particularly in the context of small-molecule drug development and biocatalysis. Researchers are exploring its role as a pharmacophore in designing inhibitors for enzymes like kinases and G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology. The compound’s cyclopropane ring is of particular interest, as this motif is known to enhance metabolic stability and bioavailability—a critical consideration in modern medicinal chemistry.

From an industrial perspective, CAS No. 1505337-88-1 is often discussed alongside green chemistry initiatives. Sustainable synthesis methods, such as microwave-assisted reactions or flow chemistry, are being optimized to produce this compound with minimal waste. These approaches align with the growing emphasis on environmentally friendly manufacturing, a key concern for regulatory bodies and consumers alike. Additionally, the compound’s potential as a flavor enhancer or fragrance intermediate has sparked interest in the food and cosmetics industries.

The structural analysis of 4-Cyclopropanecarbonyl-2,6-dimethylphenol reveals intriguing hydrogen-bonding capabilities, which could explain its utility in crystal engineering and polymorph screening. These properties are vital for formulating stable APIs (Active Pharmaceutical Ingredients), a recurring theme in preformulation studies. Moreover, its lipophilicity (logP ~2.5) makes it a candidate for blood-brain barrier penetration studies, a frontier in central nervous system (CNS) drug design.

Emerging trends also link this compound to artificial intelligence (AI)-driven molecular design. Computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, addressing common search queries such as "How to optimize cyclopropane derivatives for drug delivery?" or "Role of phenol derivatives in antimicrobial agents." Such applications underscore the intersection of cheminformatics and traditional synthetic methods.

In conclusion, 4-Cyclopropanecarbonyl-2,6-dimethylphenol (CAS No. 1505337-88-1) represents a multifaceted compound with broad relevance across life sciences and industrial chemistry. Its ongoing exploration highlights the convergence of sustainability, computational innovation, and therapeutic potential—making it a compelling subject for researchers and industry professionals navigating the future of chemical innovation.